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Compound of Interest

Compound Name: Ossirene

Cat. No.: B8180848 Get Quote

This document provides immediate, essential safety and logistical information for laboratory

personnel handling Ossirene (also known as AS101). As a potent, immunomodulatory

organotellurium compound, Ossirene must be handled with a high degree of caution to

mitigate risks associated with its toxicological properties. Adherence to these procedural

guidelines is mandatory for ensuring personnel safety and regulatory compliance.

Hazard Identification and Exposure Limits
Ossirene is a synthetic organotellurium compound requiring careful handling due to its

potential toxicity and potent biological activity. While a complete toxicological profile is not fully

established, data on related tellurium compounds indicate significant health risks. Exposure to

tellurium compounds can cause symptoms such as drowsiness, metallic taste, nausea, and a

characteristic "garlic-like" odor of the breath and sweat.

All handling procedures must be designed to stay below established occupational exposure

limits for tellurium and its compounds.
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Parameter Value Agency

CAS Number 106566-58-9 -

Chemical Name

Ammonium

trichloro(dioxoethylene-

o,o'-)tellurate

-

Molecular Formula C₂H₈Cl₃NO₂Te -

OSHA PEL (as Te) 0.1 mg/m³ (8-hour TWA) OSHA

ACGIH TLV (as Te) 0.1 mg/m³ (8-hour TWA) ACGIH

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following PPE is

mandatory for all personnel handling Ossirene in powdered or solution form.
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Protection Type Specification Material/Standard Use Case

Hand Protection
Double-gloving is

required.

Outer Glove: Nitrile

(≥8 mil

thickness)Inner Glove:

Nitrile

Required for all

handling activities,

including weighing,

solution preparation,

and administration.

Change outer gloves

immediately upon

contamination.

Eye Protection

Chemical splash

goggles or safety

glasses with side

shields.

ANSI Z87.1 certified

Required when

handling Ossirene in

either powder or liquid

form.

Face Protection Full-face shield. -

Required in addition to

goggles when there is

a significant risk of

splash or aerosol

generation (e.g.,

preparing

concentrated

solutions, sonicating).

Respiratory Protection

Air-purifying respirator

with a P100 (or N100)

particulate filter.

NIOSH-approved

Required when

handling powdered

Ossirene outside of a

certified chemical

fume hood or

ventilated balance

enclosure.

Body Protection
Disposable lab coat

with tight-fitting cuffs.

Polypropylene or

similar non-woven,

fluid-resistant

material.

Must be worn at all

times in the

designated handling

area. Remove

immediately upon

contamination.
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Operational Plan: Step-by-Step Handling Protocol
The following workflow must be strictly adhered to for all procedures involving Ossirene. This

process is designed to minimize exposure and prevent contamination of the laboratory

environment.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Disposal Phase

Designate & Prepare
Handling Area
(Fume Hood)

Don Full PPE
(Sec 2. Table)

Gather All Materials
(Spatula, Vials, Solvents)

Weigh Powdered
Ossirene

Proceed to Handling

Prepare Solution

Decontaminate Surfaces
& Glassware

Experiment Complete

Segregate & Package
Hazardous Waste

Doff PPE in
Designated Area

Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure workflow for handling Ossirene.
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Experimental Protocol: Preparation of a 10 mM Stock
Solution
This protocol outlines the procedure for preparing a stock solution from powdered Ossirene.

Preparation:

Designate a work area within a certified chemical fume hood. Cover the work surface with

disposable, absorbent bench paper.

Assemble all necessary equipment: analytical balance, weigh paper, spatula, vials, and

solvent (e.g., DMSO).

Don all required PPE as specified in the table above.

Weighing (inside fume hood or ventilated balance enclosure):

Tare the analytical balance with a piece of weigh paper.

Carefully weigh the desired amount of Ossirene powder (Molecular Weight: 312.05 g/mol

). For 1 mL of a 10 mM solution, weigh 3.12 mg.

Record the exact weight.

Solubilization (inside fume hood):

Carefully transfer the weighed powder into an appropriately sized vial.

Using a calibrated pipette, add the required volume of solvent (e.g., 1 mL of DMSO for a

10 mM solution).

Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming or

sonication may be required if specified by the product datasheet.

Cleanup:

Decontaminate the spatula and any non-disposable equipment used.
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Dispose of all contaminated disposable items (weigh paper, pipette tips, gloves) into the

designated solid hazardous waste container.

Spill and Emergency Response
Immediate and correct response to a spill is critical to prevent exposure.
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node_proc Spill Occurs!

Major Spill?
(>1g powder, >10mL soln,

 outside hood)

Evacuate Area
Alert Others

Call EHS/911

Yes

Cover with Absorbent
Material

No (Minor Spill)

Report Incident
to Supervisor

Collect Debris into
Hazardous Waste Bag

Decontaminate Area
with Soap & Water

Click to download full resolution via product page

Caption: Logical workflow for responding to an Ossirene spill.
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Decontamination Procedure for Minor Spills:

Alert Personnel: Immediately alert others in the vicinity.

Containment: If a liquid, cover the spill with an absorbent material (e.g., chemical absorbent

pads or vermiculite). For a powder, gently cover with damp paper towels to avoid generating

dust.

Cleanup: Wearing full PPE, carefully collect all contaminated materials using forceps or a

scoop and place them into a labeled hazardous waste bag.

Surface Decontamination: Clean the spill area thoroughly with soap and water. Perform the

cleaning process three times.

Disposal: Seal the hazardous waste bag and place it in the designated hazardous waste

container.

Disposal Plan
Proper disposal of Ossirene and all contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance. All waste streams are considered hazardous.
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Waste Type Description Container
Disposal
Procedure

Solid Waste

Contaminated gloves,

wipes, weigh boats,

disposable lab coats,

and unused Ossirene

powder.

Labeled, sealed

hazardous waste

container (e.g., "Trace

Chemo Waste" or

"Toxic Solid Waste").

Store in a designated

satellite accumulation

area. Arrange for

pickup by the

institution's

Environmental Health

& Safety (EHS) office.

Liquid Waste

Unused Ossirene

solutions,

contaminated

solvents, and initial

rinses of glassware.

Labeled, sealed

hazardous waste

container (e.g.,

"Halogenated Solvent

Waste" if applicable).

Do not pour down the

drain. Store in a

designated satellite

accumulation area for

EHS pickup.

Sharps Waste

Contaminated

needles, syringes, and

pipette tips.

Puncture-proof,

labeled sharps

container.

Seal container when

full and place in the

designated

accumulation area for

EHS pickup.

Disclaimer: This guide is based on general safety principles for potent tellurium compounds.

Always consult your institution's specific safety protocols and the manufacturer's product

information sheet. This information is for Research Use Only.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ossirene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180848#personal-protective-equipment-for-
handling-ossirene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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